Cas no 2411263-07-3 (1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyridin-2-one)

• Product Name: 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyridin-2-one
• CAS No: 2411263-07-3
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 5355162
• Update Time: 2025-07-21

1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• Z3991661510
• 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyridin-2-one
• 1-{3-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1,2-dihydropyridin-2-one

• Inchi： 1S/C18H20N2O2/c21-18-9-1-2-10-19(18)15-7-4-8-17(11-15)22-13-16-12-20(16)14-5-3-6-14/h1-2,4,7-11,14,16H,3,5-6,12-13H2
• InChI Key： RWLLCDSWCBBGMX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N1C=CC=CC1=O)CC1CN1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 484
• XLogP3: 2.7
• Topological Polar Surface Area: 32.6

Additional information on 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyridin-2-one

Professional Introduction to Compound with CAS No. 2411263-07-3 and Product Name: 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyridin-2-one

The compound identified by the CAS number 2411263-07-3 and the product name 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyridin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyridinone core, which is a well-known pharmacophore in drug discovery, combined with an aziridine moiety and a methoxy-substituted phenyl ring, contributing to its unique chemical and biological properties.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the 1-cyclobutylaziridin-2-yl group in the molecular structure suggests potential for biofunctionalization, allowing for selective interactions with biological targets. This moiety has been explored in various research studies for its ability to undergo ring-opening reactions, facilitating the introduction of diverse substituents that can enhance binding affinity and selectivity. Such modifications are crucial in the design of next-generation pharmaceutical agents.

The pyridin-2-one core of the compound is particularly noteworthy, as it is a common scaffold in many bioactive molecules. Pyridinone derivatives have been extensively studied for their roles as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The combination of this core with the aziridine and methoxyphenyl groups in 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyridin-2-one creates a multifaceted structure that may exhibit synergistic effects in modulating multiple targets simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. The integration of these computational tools with experimental techniques has significantly accelerated the discovery process. Studies indicate that the aziridine moiety can serve as a versatile handle for further derivatization, allowing chemists to fine-tune the pharmacological properties of the compound. This flexibility is particularly valuable in medicinal chemistry, where subtle structural modifications can lead to significant improvements in drug efficacy and safety.

The methoxy-substituted phenyl ring in the molecule contributes to its hydrophobicity and may enhance membrane permeability, which is a critical factor for oral bioavailability. Additionally, phenolic ethers are known for their antioxidant properties, which could be beneficial in developing therapeutics for oxidative stress-related diseases. The presence of both these functional groups suggests that 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyridin-2-one may possess multiple mechanisms of action, making it a promising candidate for further investigation.

In vitro studies have begun to explore the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, the pyridinone core has shown promise as an inhibitor of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune disorders. The aziridine group could potentially enhance binding by forming covalent or non-covalent interactions with key residues in target proteins.

The cyclobutyl substituent at the nitrogen atom of the aziridine ring adds steric bulk, which can influence binding affinity and selectivity. This feature is particularly important in avoiding off-target effects, which are a common concern in drug development. By carefully optimizing this part of the molecule, researchers can achieve higher specificity while maintaining potent activity against desired targets.

One of the most exciting aspects of this compound is its potential for further derivatization using click chemistry or other modern synthetic methodologies. The aziridine ring provides an ideal site for post-synthetic modifications, allowing chemists to rapidly generate libraries of analogs with varying properties. Such libraries are invaluable for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development.

Recent publications have highlighted the importance of heterocyclic compounds in drug discovery, emphasizing their role as privileged scaffolds due to their structural diversity and biological relevance. The combination of structural elements found in 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyridin-2-one aligns well with this trend, positioning it as a promising candidate for therapeutic intervention.

The development of novel pharmaceutical agents requires a multidisciplinary approach, integrating expertise from organic chemistry, medicinal chemistry, pharmacology, and biotechnology. The synthesis and characterization of compounds like 2411263-07-3 rely on advanced synthetic techniques and analytical methods to ensure high purity and accurate structural determination. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyridin-2-one will play an increasingly important role in drug discovery efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, neurology, immunology, and inflammation-related disorders.